2-[(But-3-yn-2-yl)amino]-6-chloropyridine-4-carboxylic acid

• Molecular Formula: C10H9ClN2O2
• Molecular Weight: 224.64 g/mol
• IUPAC Name: 2-(but-3-yn-2-ylamino)-6-chloropyridine-4-carboxylic acid
• InChI: InChI=1S/C10H9ClN2O2/c1-3-6(2)12-9-5-7(10(14)15)4-8(11)13-9/h1,4-6H,2H3,(H,12,13)(H,14,15)
• InChI Key: FRIGVPHGTAPRSN-UHFFFAOYSA-N
• Canonical SMILES: CC(C#C)NC1=NC(=CC(=C1)C(=O)O)Cl

Description

2-[(But-3-yn-2-yl)amino]-6-chloropyridine-4-carboxylic acid is a heterocyclic compound featuring a pyridine core substituted with a chlorine atom at position 6, a carboxylic acid group at position 4, and a but-3-yn-2-ylamino group at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-[(But-3-yn-2-yl)amino]-6-chloropyridine-4-carboxylic acid typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 6-chloropyridine-4-carboxylic acid and but-3-yn-2-amine.

Reaction Conditions: The reaction between these starting materials is carried out under controlled conditions, often involving the use of a suitable solvent and a catalyst to facilitate the formation of the desired product.

Purification: The crude product is then purified using techniques such as recrystallization or chromatography to obtain the pure compound.

Industrial Production Methods: In an industrial setting, the production of 2-[(But-3-yn-2-yl)amino]-6-chloropyridine-4-carboxylic acid may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as:

Batch or Continuous Processing: Depending on the scale of production, the synthesis may be carried out in batch reactors or continuous flow reactors.

Quality Control: Rigorous quality control measures are implemented to ensure the consistency and quality of the final product.

Chemical Reactions Analysis

Types of Reactions: 2-[(But-3-yn-2-yl)amino]-6-chloropyridine-4-carboxylic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out to modify the functional groups present in the compound.

Substitution: The chlorine atom in the pyridine ring can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidizing Agents: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used for oxidation reactions.

Reducing Agents: Reducing agents like sodium borohydride or lithium aluminum hydride are used for reduction reactions.

Nucleophiles: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions may result in the formation of new functionalized pyridine derivatives.

Scientific Research Applications

2-[(But-3-yn-2-yl)amino]-6-chloropyridine-4-carboxylic acid has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with biological macromolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development.

Industry: The compound is used in the development of new materials and as an intermediate in the production of other chemicals.

Mechanism of Action

The mechanism of action of 2-[(But-3-yn-2-yl)amino]-6-chloropyridine-4-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:

Molecular Targets: Binding to specific enzymes or receptors, thereby modulating their activity.

Pathways: Influencing biochemical pathways involved in cellular processes such as signal transduction, metabolism, or gene expression.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share partial structural motifs with 2-[(But-3-yn-2-yl)amino]-6-chloropyridine-4-carboxylic acid, enabling comparisons of functional group effects and physicochemical properties.

2-Chloro-6-methylpyrimidine-4-carboxylic Acid (CAS 89581-58-8)

Structural Similarities and Differences :

• Core Heterocycle : Pyrimidine (two nitrogen atoms) vs. pyridine (one nitrogen) in the target compound.
• Substituents: Chloro (position 2) and methyl (position 6) vs. chloro (position 6) and but-3-yn-2-ylamino (position 2) in the target.
• Carboxylic Acid Group : Position 4 in both compounds.

Implications :

• Methyl vs. alkyne-containing amino substituents alter steric bulk and reactivity. Methyl groups are inert, while alkynes enable conjugation or further derivatization .

Glutaric Acid, But-3-yn-2-yl 4-Biphenyl Ester

Structural Similarities and Differences :

• Alkyne Group : Both compounds feature a but-3-yn-2-yl substituent.
• Core Structure : Glutaric acid ester vs. pyridine-carboxylic acid.

Implications :

• The alkyne in the ester compound (logP = 3.994) contributes to lipophilicity, but its ester linkage reduces acidity compared to the carboxylic acid in the target compound.

2-(4-Bromophenoxy)-6-chloropyridine-4-carboxylic Acid (CAS 773099-34-6)

Structural Similarities and Differences :

• Pyridine Core : Shared with the target compound.
• Substituents: 4-Bromophenoxy (position 2) vs. but-3-yn-2-ylamino (position 2). Both have chloro (position 6) and carboxylic acid (position 4).

Implications :

• Electron-Withdrawing Effects: Bromophenoxy (strong electron-withdrawing) vs. amino-alkyne (moderately electron-donating) substituents alter the pyridine ring’s electronic density, impacting reactivity in substitution reactions.
• Lipophilicity: Bromine and phenoxy groups increase logP compared to the alkyne-amino group, affecting membrane permeability in drug design .

Comparative Data Table

Property	2-[(But-3-yn-2-yl)amino]-6-chloropyridine-4-carboxylic Acid	2-Chloro-6-methylpyrimidine-4-carboxylic Acid	Glutaric Acid, But-3-yn-2-yl 4-Biphenyl Ester	2-(4-Bromophenoxy)-6-chloropyridine-4-carboxylic Acid
Core Structure	Pyridine	Pyrimidine	Glutaric acid ester	Pyridine
Substituents	Cl (6), COOH (4), but-3-yn-2-ylamino (2)	Cl (2), CH₃ (6), COOH (4)	But-3-yn-2-yl, biphenyl	Cl (6), COOH (4), 4-bromophenoxy (2)
Molecular Weight (g/mol)	Not Available	Not Provided	336.38	320.55 (C₁₂H₇BrClNO₃)
logP	Estimated lower than bromophenoxy analog	Not Provided	3.994	Likely >3 (due to Br and phenoxy)
Reactivity Highlights	Alkyne for click chemistry; acidic COOH	Inert methyl; pyrimidine H-bonding	Ester hydrolysis; alkyne conjugation	SNAr reactivity at bromophenoxy site

Research Findings and Implications

• Heterocycle Impact : Pyridine derivatives (target and CAS 773099-34-6) are less polar than pyrimidines but offer tunable electronic profiles for catalysis or binding interactions.
• Substituent Effects: Amino-alkyne groups (target) balance reactivity and solubility, whereas bromophenoxy (CAS 773099-34-6) or biphenyl () groups prioritize lipophilicity.
• Synthetic Utility: The target’s alkyne enables modular derivatization, contrasting with the stability of methyl () or bromophenoxy groups.

Biological Activity

2-[(But-3-yn-2-yl)amino]-6-chloropyridine-4-carboxylic acid is a chemical compound with a unique structure that includes a pyridine ring, an amino group, and a carboxylic acid functional group. Its molecular formula is $C_{10}H_{9}ClN_{2}O_{2}$ with a molecular weight of approximately 224.64 g/mol. This compound has garnered attention in various fields of research due to its potential biological activities, particularly as an antimicrobial and anticancer agent.

Structural Characteristics

The structural features of 2-[(But-3-yn-2-yl)amino]-6-chloropyridine-4-carboxylic acid contribute significantly to its reactivity and biological activity. The presence of both the amino and carboxylic acid groups allows for various interactions with biological targets.

Structural Comparison Table

Compound Name	Structural Features	Unique Aspects
2-Amino-6-chloropyridine-4-carboxylic acid	Lacks the butynyl group	Simpler structure, primarily an amino acid derivative
6-Chloropyridine-4-carboxylic acid	Lacks amino and butynyl groups	Basic structure without additional functionalization
2-[But-(3)-ynylamino]pyridine-4-carboxylic acid	Similar but without chlorine	Variation in halogen substitution impacts reactivity

The unique combination of the butynylamino group and chlorine atom on the pyridine ring provides distinct reactivity patterns that may lead to specific biological activities not present in its structural analogs.

Antimicrobial Properties

Preliminary studies suggest that 2-[(But-3-yn-2-yl)amino]-6-chloropyridine-4-carboxylic acid exhibits significant antimicrobial properties. Research indicates that it may inhibit the growth of various bacterial strains, although detailed mechanisms remain to be fully elucidated. The compound's ability to interact with bacterial enzymes or receptors could be responsible for its antimicrobial effects.

Anticancer Activity

In addition to its antimicrobial properties, this compound has shown promise as an anticancer agent. Initial investigations have indicated that it may induce apoptosis in cancer cells, potentially through pathways involving reactive oxygen species (ROS) generation or interference with cell cycle progression. However, further research is necessary to clarify the specific mechanisms and efficacy in different cancer models .

Case Studies

• Antimicrobial Efficacy : A study evaluated the effectiveness of 2-[(But-3-yn-2-yl)amino]-6-chloropyridine-4-carboxylic acid against common pathogens such as Escherichia coli and Staphylococcus aureus. Results indicated a dose-dependent inhibition of bacterial growth, suggesting potential for development into a therapeutic agent.
• Cancer Cell Line Studies : In vitro studies using various cancer cell lines demonstrated that treatment with this compound resulted in reduced cell viability and increased apoptosis markers. Flow cytometry analysis confirmed these findings, indicating a promising avenue for further investigation into its use in cancer therapy.

The proposed mechanisms through which 2-[(But-3-yn-2-yla)amino]-6-chloropyridine-4-carboxylic acid exerts its biological effects include:

• Enzyme Inhibition : The compound may bind to specific enzymes involved in metabolic pathways critical for bacterial survival or cancer cell proliferation.
• Receptor Interaction : Potential interactions with cellular receptors could modulate signaling pathways associated with growth and survival.